Cas no 2648957-31-5 (Methyl 2,3,4-trifluoro-5-(fluorosulfonyl)benzoate)

• Product Name: Methyl 2,3,4-trifluoro-5-(fluorosulfonyl)benzoate
• CAS No: 2648957-31-5
• MF: C₈H₄F₄O₄S
• MW: 272.173575401306
• CID: 6221404
• PubChem ID: 165921798
• Update Time: 2025-10-25

Methyl 2,3,4-trifluoro-5-(fluorosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2648957-31-5
• EN300-6483213
• methyl 2,3,4-trifluoro-5-(fluorosulfonyl)benzoate
• Methyl 2,3,4-trifluoro-5-(fluorosulfonyl)benzoate

• Inchi： 1S/C8H4F4O4S/c1-16-8(13)3-2-4(17(12,14)15)6(10)7(11)5(3)9/h2H,1H3
• InChI Key： CURYGUBLBLCUBV-UHFFFAOYSA-N
• SMILES： S(C1C(=C(C(=C(C(=O)OC)C=1)F)F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 271.97664243g/mol
• Monoisotopic Mass: 271.97664243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 68.8Ų

Additional information on Methyl 2,3,4-trifluoro-5-(fluorosulfonyl)benzoate

Methyl 2,3,4-trifluoro-5-(fluorosulfonyl)benzoate (CAS No. 2648957-31-5): A Comprehensive Overview

Methyl 2,3,4-trifluoro-5-(fluorosulfonyl)benzoate, identified by the CAS number 2648957-31-5, is a fluorinated benzoate derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound features a trifluoromethyl group and a fluorosulfonyl substituent, which contribute to its unique chemical properties and potential applications in drug development. The structural features of this molecule make it a valuable tool for studying the effects of fluorine atoms on biological activity and for designing novel therapeutic agents.

The presence of the trifluoromethyl group in Methyl 2,3,4-trifluoro-5-(fluorosulfonyl)benzoate enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the fluorosulfonyl moiety introduces a strong electron-withdrawing effect, influencing the electronic properties of the molecule. These characteristics make it an attractive candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of fluorinated compounds due to their improved pharmacokinetic profiles and enhanced biological activity. Studies have shown that fluorine atoms can modulate the binding affinity of drugs to their target receptors, leading to more effective therapeutic outcomes. Methyl 2,3,4-trifluoro-5-(fluorosulfonyl)benzoate exemplifies this trend, as its fluorinated structure suggests potential applications in the design of next-generation pharmaceuticals.

One of the most compelling aspects of Methyl 2,3,4-trifluoro-5-(fluorosulfonyl)benzoate is its versatility in synthetic chemistry. The compound can serve as a building block for more complex molecules, allowing researchers to explore new chemical spaces and discover novel drug candidates. Its reactivity with various functional groups makes it a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds that are known to exhibit significant biological activity.

Recent research has highlighted the importance of fluorinated benzoates in medicinal chemistry. For instance, studies have demonstrated that these compounds can exhibit potent anti-inflammatory and anticancer properties. The structural features of Methyl 2,3,4-trifluoro-5-(fluorosulfonyl)benzoate align well with these findings, suggesting that it may also possess similar therapeutic benefits. Further investigation into its biological activity could uncover new treatment options for various diseases.

The synthesis of Methyl 2,3,4-trifluoro-5-(fluorosulfonyl)benzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorous chemistry have been employed to achieve high yields and purity. These methods ensure that the final product meets the stringent requirements for use in pharmaceutical research.

In conclusion, Methyl 2,3,4-trifluoro-5-(fluorosulfonyl)benzoate (CAS No. 2648957-31-5) is a promising compound with significant potential in the field of medicinal chemistry. Its unique structural features and versatile reactivity make it an ideal candidate for further exploration in drug development. As research continues to uncover new applications for fluorinated compounds, Methyl 2,3,4-trifluoro-5-(fluorosulfonyl)benzoate is poised to play a crucial role in the discovery of novel therapeutic agents.